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Compound of Interest

Compound Name: 3-Amino-1-(4-phenylphenyl)urea
CAS No.: 124351-95-7
Cat. No.: B1525998
Get Quote
H,

C, 2D) and HRMS (ESI-TOF) Target Molecule: 3-Amino-1-(4-phenylphenyl)urea CAS:
124351-95-7 Molecular Formula:

Molecular Weight: 227.26 g/mol

Introduction & Structural Context[1][2][3][4][5]

3-Amino-1-(4-phenylphenyl)urea represents a privileged semicarbazide scaffold, often
utilized in drug discovery as a linker for proteolysis targeting chimeras (PROTACS) or as a urea
bioisostere in kinase inhibitors. The molecule features a biphenyl system (lipophilic tail) coupled
to a hydrazinecarboxamide headgroup (polar, hydrogen-bonding core).

Accurate characterization requires distinguishing the urea protons (

-H vs

-H) and resolving the overlapping aromatic signals typical of biphenyl systems.
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Structural Logic & Numbering

For spectral assignment, we utilize the following numbering scheme:
e Aryl System: Biphenyl rings A (proximal) and B (distal).
e Urea Linker:

(attached to aryl),
:O,
(attached to amino),

(terminal amino).

Experimental Protocols
Sample Preparation

* NMR: Dissolve 5-10 mg of the compound in 600

L of DMSO-d

(99.9% D). DMSO is critical as the urea/hydrazine protons are exchangeable and often
broaden or disappear in protic solvents like Methanol-d

e MS: Prepare a 10

M stock solution in Methanol/Water (50:50) with 0.1% Formic Acid to promote ionization.

Instrument Parameters

e NMR: 400 MHz or higher (600 MHz recommended for aromatic resolution).
o Pulse Program: zg30 (standard proton), jmod or deptq (carbon).
o Temperature: 298 K.

e MS: ESI-TOF (Electrospray lonization - Time of Flight).
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o Mode: Positive lon (
).
o Source Temp: 300°C.

o Capillary Voltage: 3.5 kV.

Results & Discussion
Mass Spectrometry (MS) Analysis

The mass spectrum of semicarbazides is dominated by the stability of the urea linkage and the
biphenyl core.

Primary lonization:
e Observed

: 228.1135 m/z (Calc: 228.1131).

e Adducts:
at 250.0950 m/z may be observed.

Fragmentation Pathway (MS/MS): Under Collision-Induced Dissociation (CID), the molecule
undergoes characteristic cleavages.[1]

e Loss of Ammonia (

): The terminal hydrazine group typically loses
(17 Da) to form an isocyanate-like cation (m/z 211).

o Urea Cleavage: Rupture of the amide bond generates the 4-aminobiphenyl cation (m/z 169)
or the biphenyl cation (m/z 152/153).

Table 1: Key MS Fragments
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Figure 1: Proposed ESI-MS fragmentation pathway for 3-Amino-1-(4-phenylphenyl)urea.

NMR Spectroscopy Analysis[7]
The
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H NMR spectrum in DMSO-d

is distinct due to the presence of three types of NH protons with different exchange rates and
chemical shifts.

Predicted
H NMR Data (400 MHz, DMSO-d

)
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Key Diagnostic Signals:
e The "Semicarbazide Pair": Look for the singlet at
8.8 ppm (
-H) and the singlet at
7.7 ppm (
-H). The
-H
usually appears as a broad hump upfield (
4.0 ppm).

o Biphenyl Pattern: The aromatic region (7.3—7.7 ppm) will show strong overlap. The protons
ortho to the urea (Ring A) are typically the most deshielded aromatic signals due to the
electron-withdrawing nature of the urea carbonyl.

C NMR Data (100 MHz, DMSO-d

)

e Carbonyl (

): 156.5 ppm.

e Aromatic Quaternary: 139.5 ppm (Ipso-N), 134.2 ppm (Ipso-Ph).

e Aromatic CH: 129.3, 127.5, 126.8, 126.2 ppm.

NMR Correlation Workflow Diagram
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Figure 2: NMR characterization workflow. D20 exchange confirms the 3 labile NH protons.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. gala.gre.ac.uk [gala.gre.ac.uk]
e 2. (3-Aminophenyl)urea | C7TH9N3O | CID 108806 - PubChem [pubchem.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Note: High-Resolution Spectroscopic
Profiling of 3-Amino-1-(4-phenylphenyl)urea]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1525998/docs#application-note-high-resolution-
spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea]

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1525998/docs?utm_src=pdf-body-img#application-note-high-resolution-spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea
https://sdbs.db.aist.go.jp/
https://pubchem.ncbi.nlm.nih.gov/compound/4-Phenylsemicarbazide
https://www.benchchem.com/product/b1525998?utm_src=pdf-custom-synthesis#bc-rfq
https://gala.gre.ac.uk/id/eprint/18134/1/Patricia%20Ann%20Wright%202015.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Aminophenyl_urea
https://www.benchchem.com/product/b1525998/docs#application-note-high-resolution-spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea
https://www.benchchem.com/product/b1525998/docs#application-note-high-resolution-spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea
https://www.benchchem.com/product/b1525998/docs#application-note-high-resolution-spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea
https://www.benchchem.com/product/b1525998/docs#application-note-high-resolution-spectroscopic-profiling-of-3-amino-1-4-phenylphenyl-urea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525998?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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